molecular formula C19H25ClN2 B15346490 9-(4-Methylpiperidin-1-yl)-1,2,3,4-tetrahydroacridine--hydrogen chloride (1/1) CAS No. 113106-74-4

9-(4-Methylpiperidin-1-yl)-1,2,3,4-tetrahydroacridine--hydrogen chloride (1/1)

Cat. No.: B15346490
CAS No.: 113106-74-4
M. Wt: 316.9 g/mol
InChI Key: WIGMXFNFJURFQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a hydrogen chloride salt of a tetrahydroacridine derivative featuring a 4-methylpiperidinyl substituent at the 9-position. The tetrahydroacridine core is a bicyclic structure fused with a piperidine ring modified by a methyl group. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical applications, particularly in targeting enzymes like acetylcholinesterase (AChE) or protein phosphatases .

Properties

CAS No.

113106-74-4

Molecular Formula

C19H25ClN2

Molecular Weight

316.9 g/mol

IUPAC Name

9-(4-methylpiperidin-1-yl)-1,2,3,4-tetrahydroacridine;hydrochloride

InChI

InChI=1S/C19H24N2.ClH/c1-14-10-12-21(13-11-14)19-15-6-2-4-8-17(15)20-18-9-5-3-7-16(18)19;/h2,4,6,8,14H,3,5,7,9-13H2,1H3;1H

InChI Key

WIGMXFNFJURFQF-UHFFFAOYSA-N

Canonical SMILES

CC1CCN(CC1)C2=C3CCCCC3=NC4=CC=CC=C42.Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural analogs include derivatives with substitutions at the 7-, 9-, or heterocyclic positions of the tetrahydroacridine scaffold.

Table 1: Comparison of Substituents and Melting Points
Compound Name Substituent(s) Melting Point (°C) Source
9-Amino-1,2,3,4-tetrahydroacridine (2a) 9-NH₂ 179–181
9-Amino-7-methyl-1,2,3,4-tetrahydroacridine (2d) 7-CH₃, 9-NH₂ 228–230
9-Amino-7-methoxy-1,2,3,4-tetrahydroacridine (2e) 7-OCH₃, 9-NH₂ 206–208
4-(1,2,3,4-tetrahydroacridin-9-yl)morpholine 9-Morpholinyl Not reported
Target compound 9-(4-Methylpiperidin-1-yl) Not reported N/A
  • Impact of Substituents: The 4-methylpiperidinyl group in the target compound introduces steric bulk and basicity compared to amino (NH₂) or morpholinyl groups. This may enhance lipophilicity and membrane permeability relative to 2a or 2d . Methyl or methoxy groups at the 7-position (e.g., 2d, 2e) increase melting points significantly, suggesting improved crystallinity and stability .
Table 2: Substituent Effects on Protein Interactions (Inferred from Analog Studies)
Compound Type Target Protein Key Interactions Source
9-Carboxylic acid derivatives (e.g., ) PP1 enzyme Hydrogen bonding with Tyr255, Arg261; van der Waals interactions with Phe257, Met290
Tacrine derivatives (e.g., 9-piperazinyl) AChE Enhanced hydrophilicity for improved solubility and reduced hepatotoxicity
Target compound Hypothetical (AChE/PP1) Likely hydrophobic interactions via 4-methylpiperidinyl; potential salt bridges via HCl N/A
  • Piperidinyl vs. Morpholinyl : The 4-methylpiperidinyl group (target compound) lacks the oxygen atom present in morpholine (), reducing hydrogen-bonding capacity but increasing basicity, which may alter binding kinetics .
  • Comparison with Tacrine Derivatives: The target compound’s piperidinyl group may offer better metabolic stability than tacrine’s amino group, which is associated with hepatotoxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.